Cas no 100338-39-4 (Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1))
100338-39-4 structure
Product Name:Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1)
CAS No:100338-39-4
MF:C22H40ClNO
MW:370.012105941772
CID:145444
PubChem ID:25092569
Update Time:2025-04-19
Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1)
- benzeneme<wbr>
- LogP
- N-Benzyl(dodecyloxy)-N,N-dimethylmethanaminium chloride
- Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (9CI)
- Benzyl[(dodecyloxy)methyl]dimethylammoniumchloride (7CI)
- N-[(DODECYLOXY)METHYL]-N,N-DIMETHYLBENZENEMETHANAMINIUM CHLORIDE
- 100338-39-4
- DTXSID70905396
-
- Inchi: 1S/C22H40NO.ClH/c1-4-5-6-7-8-9-10-11-12-16-19-24-21-23(2,3)20-22-17-14-13-15-18-22;/h13-15,17-18H,4-12,16,19-21H2,1-3H3;1H/q+1;/p-1
- InChI Key: VSMLGYJLHLERNN-UHFFFAOYSA-M
- SMILES: [Cl-].O(CCCCCCCCCCCC)C[N+](C)(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 369.2801
- Monoisotopic Mass: 369.279843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 15
- Complexity: 271
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
Experimental Properties
- PSA: 9.23
Benzenemethanaminium,N-[(dodecyloxy)methyl]-N,N-dimethyl-, chloride (1:1) Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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